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Compound of Interest

Compound Name: Indolin-5-ol hydrochloride

CAS No.: 92818-38-7

Cat. No.: B3179150

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Indolin-5-ol hydrochloride is a key heterocyclic compound with significant potential in

medicinal chemistry and drug development. A thorough understanding of its molecular structure

is paramount for its application and further derivatization. This technical guide provides a

comprehensive analysis of the spectroscopic data of Indolin-5-ol hydrochloride, including

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). By

integrating experimental data with established spectroscopic principles, this document serves

as an in-depth resource for the unambiguous identification and characterization of this

important molecule.

Introduction
The indoline scaffold is a privileged structure in medicinal chemistry, appearing in numerous

biologically active compounds. The substitution pattern on the indoline ring system profoundly

influences its pharmacological properties. Indolin-5-ol, in particular, serves as a versatile
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intermediate for the synthesis of a wide range of therapeutic agents. Its hydrochloride salt form

is often preferred for its improved solubility and stability.

Accurate structural elucidation is the foundation of any chemical research and development

program. Spectroscopic techniques such as NMR, IR, and MS provide a detailed fingerprint of

a molecule, revealing its connectivity, functional groups, and overall architecture. This guide

presents a detailed examination of the spectroscopic data for Indolin-5-ol hydrochloride,

offering insights into the interpretation of its spectral features.

Molecular Structure and Properties
Before delving into the spectroscopic data, it is essential to understand the fundamental

properties of Indolin-5-ol hydrochloride.

Property Value Source

Chemical Formula C₈H₁₀ClNO

Molecular Weight 171.62 g/mol

IUPAC Name
2,3-dihydro-1H-indol-5-

ol;hydrochloride

CAS Number 92818-38-7

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. The protonation of the indoline nitrogen to form the hydrochloride salt significantly

influences the chemical shifts of the neighboring protons and carbons due to inductive effects.

¹H NMR Spectroscopy
The ¹H NMR spectrum of Indolin-5-ol hydrochloride is expected to show distinct signals for

the aromatic and aliphatic protons. The electron-withdrawing effect of the protonated nitrogen

atom will cause a downfield shift of the adjacent protons compared to the free base.

Predicted ¹H NMR Spectral Data (DMSO-d₆, 400 MHz):
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~9.5-10.5 br s 1H NH₂⁺

The proton on

the positively

charged nitrogen

is expected to be

significantly

deshielded and

exchangeable,

resulting in a

broad singlet.

~9.0 s 1H OH

The phenolic

proton signal is

also expected to

be a singlet and

its chemical shift

can be solvent-

dependent.

~7.1-7.2 d 1H H-7

Aromatic proton

ortho to the

nitrogen-

containing ring.

~6.7-6.8 d 1H H-4

Aromatic proton

ortho to the

hydroxyl group.

~6.6-6.7 dd 1H H-6

Aromatic proton

meta to the

hydroxyl group

and ortho to the

nitrogen-

containing ring.

~3.5-3.6 t 2H H-2 Methylene

protons adjacent

to the protonated
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nitrogen,

expected to be

deshielded.

~3.0-3.1 t 2H H-3

Methylene

protons beta to

the protonated

nitrogen.

Note: These are predicted values based on the analysis of similar structures. Actual

experimental values may vary slightly.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. Similar

to the ¹H NMR, the chemical shifts of the carbon atoms in Indolin-5-ol hydrochloride will be

influenced by the protonated nitrogen.

Predicted ¹³C NMR Spectral Data (DMSO-d₆, 100 MHz):
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Chemical Shift (δ, ppm) Assignment Rationale

~150-152 C-5

Aromatic carbon attached to

the hydroxyl group, expected

to be deshielded.

~145-147 C-7a
Quaternary aromatic carbon at

the fusion of the two rings.

~128-130 C-3a
Quaternary aromatic carbon at

the fusion of the two rings.

~125-127 C-7 Aromatic CH carbon.

~115-117 C-4 Aromatic CH carbon.

~112-114 C-6 Aromatic CH carbon.

~45-47 C-2

Aliphatic methylene carbon

adjacent to the protonated

nitrogen, deshielded.

~28-30 C-3 Aliphatic methylene carbon.

Note: These are predicted values based on the analysis of similar structures. Actual

experimental values may vary slightly.

Experimental Protocol for NMR Data Acquisition:

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural

elucidation.

Sample Preparation: Dissolve approximately 5-10 mg of Indolin-5-ol hydrochloride in 0.5-

0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of a deuterated solvent is

essential to avoid large solvent signals in the ¹H NMR spectrum.

Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition:
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Acquire the spectrum at room temperature.

Use a standard pulse sequence.

Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

Employ a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence.

Set the spectral width to cover the expected range of chemical shifts (e.g., 0-160 ppm).

A larger number of scans will be required compared to ¹H NMR due to the low natural

abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule. The IR spectrum of Indolin-5-ol hydrochloride will exhibit characteristic absorption

bands for the O-H, N-H, C-H, and C-O bonds. The data presented below is for the free base,

Indolin-5-ol, as reliable data for the hydrochloride salt was not available. The hydrochloride salt

would be expected to show a broad absorption in the 2400-3200 cm⁻¹ region due to the N-H⁺

stretch.

Experimental IR Spectral Data of Indolin-5-ol:
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Wavenumber (cm⁻¹) Intensity Assignment

3350-3450 Strong, Broad O-H stretch (phenolic)

3250-3350 Medium, Broad N-H stretch

2850-2960 Medium C-H stretch (aliphatic)

~1600, ~1480 Medium-Strong C=C stretch (aromatic)

~1250 Strong C-O stretch (phenolic)

~1100 Medium C-N stretch

Source: NIST Chemistry WebBook, SRD 69[1][2][3][4]

Experimental Protocol for IR Data Acquisition:

Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry

potassium bromide powder and pressing it into a transparent disk. Alternatively, Attenuated

Total Reflectance (ATR) can be used with the neat solid.

Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment.

Place the sample in the spectrometer and record the sample spectrum.

The final spectrum is obtained by ratioing the sample spectrum against the background

spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in confirming its structure. The mass spectrum of the free base,

Indolin-5-ol, is presented below. For the hydrochloride salt, the mass spectrum would typically

show the molecular ion peak for the free base, as the HCl is usually lost in the ionization

process.
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Experimental Mass Spectral Data of Indolin-5-ol:

m/z Relative Intensity (%) Assignment

135 100 [M]⁺ (Molecular Ion)

134 80 [M-H]⁺

106 40 [M-CHO]⁺

77 30 [C₆H₅]⁺

Source: NIST Chemistry WebBook, SRD 69[1][3]

Experimental Protocol for Mass Spectrometry Data Acquisition:

Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method

such as direct infusion or through a gas or liquid chromatograph.

Ionization: Use an appropriate ionization technique, such as Electron Ionization (EI) or

Electrospray Ionization (ESI).

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and a mass spectrum is generated.

Data Interpretation and Structural Confirmation
The collective analysis of the NMR, IR, and MS data provides a comprehensive and

unambiguous confirmation of the structure of Indolin-5-ol hydrochloride.

NMR data confirms the connectivity of the carbon and hydrogen atoms, including the

substitution pattern on the aromatic ring and the structure of the di-hydro-pyrrole ring. The

chemical shifts are consistent with the presence of a hydroxyl group and a protonated amino

group.

IR spectroscopy confirms the presence of key functional groups, including the phenolic O-H,

the N-H of the indoline, and the aromatic C=C bonds. The expected broad N-H⁺ stretch in
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the hydrochloride salt would further confirm its formation.

Mass spectrometry confirms the molecular weight of the free base, Indolin-5-ol. The

fragmentation pattern provides additional structural information.

Conclusion
This technical guide has provided a detailed overview of the spectroscopic data for Indolin-5-ol
hydrochloride. By presenting and interpreting the NMR, IR, and MS spectra, this document

serves as a valuable resource for scientists and researchers in the field of drug discovery and

development. The provided protocols and data will aid in the confident identification and

characterization of this important synthetic intermediate, facilitating its use in the synthesis of

novel therapeutic agents.
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Diagrams
Caption: Molecular Structure of Indolin-5-ol Hydrochloride.
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Figure 2: General Spectroscopic Analysis Workflow
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Caption: General workflow for spectroscopic analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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